Cas no 67592-22-7 (4-tert-Butyl-1-methylcyclohexane-1-carbaldehyde)

4-tert-Butyl-1-methylcyclohexane-1-carbaldehyde is a cycloaliphatic aldehyde characterized by its stable tertiary butyl and methyl substituents, which enhance its steric and electronic properties. The compound is valued for its structural rigidity and potential as an intermediate in organic synthesis, particularly in the preparation of fragrances, pharmaceuticals, and specialty chemicals. Its cyclohexane backbone and aldehyde functionality offer versatility in reactions such as condensation, reduction, and nucleophilic addition. The tert-butyl group contributes to increased solubility in organic solvents and improved thermal stability. This makes it a useful building block for researchers seeking tailored molecular architectures with controlled reactivity and steric hindrance.

4-tert-Butyl-1-methylcyclohexane-1-carbaldehyde structure

67592-22-7 structure

Product Name:4-tert-Butyl-1-methylcyclohexane-1-carbaldehyde

CAS No:67592-22-7

MF:C₁₂H₂₂O

MW:182.302484035492

CID:5705693

PubChem ID:12587447

Update Time:2025-06-07

4-tert-Butyl-1-methylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-TERT-BUTYL-1-METHYLCYCLOHEXANE-1-CARBALDEHYDE
- EN300-1621970
- 67592-22-7
- CID 12587447
- Cyclohexanecarboxaldehyde, 4-(1,1-dimethylethyl)-1-methyl-
- 4-tert-Butyl-1-methylcyclohexane-1-carbaldehyde
- Inchi： 1S/C12H22O/c1-11(2,3)10-5-7-12(4,9-13)8-6-10/h9-10H,5-8H2,1-4H3
- InChI Key： JGTRQZAGFGCPIB-UHFFFAOYSA-N
- SMILES： O=CC1(C)CCC(CC1)C(C)(C)C

Computed Properties

Exact Mass: 182.167065321g/mol
Monoisotopic Mass: 182.167065321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 0.922±0.06 g/cm3(Predicted)
Boiling Point: 231.4±9.0 °C(Predicted)

4-tert-Butyl-1-methylcyclohexane-1-carbaldehyde Pricemore >>

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Enamine	EN300-1621970-0.05g	4-tert-butyl-1-methylcyclohexane-1-carbaldehyde	67592-22-7	0.05g	$851.0	2023-06-04
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